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Compound Name:
2: PN: US20040072744 SEQID: 2

claimed protein

Cat. No.: B612780 Get Quote

Researchers and drug development professionals handling the protein designated as SEQ ID

NO: 2 in U.S. Patent US20040072744 must adhere to specific safety and disposal protocols.

While the patent itself does not outline explicit disposal procedures, the nature of the material

necessitates adherence to standard laboratory guidelines for handling synthetic proteins and

genetically modified materials. This document provides a comprehensive guide to the proper

disposal and safety measures required.

The protein in question, Zven1, is a polypeptide of 108 amino acids. The amino acid sequence

is as follows: MRSLCCAPLL LLLLLPPLLL TPRAGDAAVI TGACDKDSQC GGGMCCAVSI

WVKSIRICTP MGKLGDSCHP LTRKVPFFGR RMHHTCPCLP GLACLRTSFN RFICLAQK.[1]

Immediate Safety and Handling
Standard laboratory personal protective equipment (PPE) is mandatory when handling this

protein. This includes, but is not limited to:

Gloves: Wear protective gloves. Contaminated gloves should be disposed of as chemical

waste in accordance with applicable laws and good laboratory practices.

Eye Protection: Chemical safety goggles are required to prevent eye contact.

Lab Coat: A clean, protective body covering should be worn to minimize skin contact.
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In the event of exposure, the following first aid measures should be taken:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and consult a physician.

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Immediately flush eyes with water as a precaution.

Ingestion: Rinse the mouth with water. Do not induce vomiting.

Disposal Procedures for Protein SEQ ID NO: 2
The disposal of the claimed protein and any materials that have come into contact with it must

be managed to mitigate risks to personnel and the environment. As a synthetic protein, it falls

under the category of biological waste and may also be considered a chemical hazard

depending on the reagents used in its preparation and handling.

Liquid Waste:

Liquid waste containing the protein should be collected in clearly labeled, leak-proof containers.

Decontamination is a critical step before disposal. Two primary methods for decontamination of

liquid biological waste are:

Chemical Disinfection: Add a suitable disinfectant, such as a fresh 10% bleach solution, to

the liquid waste. Allow a contact time of at least 30 minutes to ensure inactivation. After

decontamination, the neutralized liquid waste can typically be disposed of down the sanitary

sewer with copious amounts of water.

Autoclaving: Collect the liquid waste in autoclavable containers. Steam sterilization is a

preferred method for decontaminating biological materials. Once autoclaved, the waste can

generally be disposed of via the laboratory sink.

Solid Waste:

All solid materials that have come into contact with the protein, including petri dishes, culture

tubes, pipette tips, and personal protective equipment, should be treated as biohazardous

waste.
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Segregation: Segregate solid waste into designated, properly labeled biohazard containers.

These containers are typically red or labeled with the universal biohazard symbol.

Decontamination: The primary method for decontaminating solid biohazardous waste is

autoclaving.

Final Disposal: After autoclaving, the decontaminated waste can often be disposed of in the

regular trash, although local regulations may vary. Sharps, such as needles or broken glass,

must be placed in a puncture-resistant sharps container before autoclaving and subsequent

disposal.

Experimental Protocols and Data
The patent for SEQ ID NO: 2 does not provide specific experimental protocols for the synthesis

or use of the protein. Researchers utilizing this protein should develop their own detailed

protocols, incorporating the safety and disposal procedures outlined above. All quantitative

data related to the protein's characteristics and experimental results should be meticulously

documented and maintained in laboratory notebooks.

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of waste

contaminated with the claimed protein.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Decontamination

Final Disposal

Liquid Waste (Protein Solutions, Supernatants)

Chemical Disinfection (e.g., 10% Bleach)

Autoclave

Solid Waste (Gloves, Pipettes, Cultureware) Autoclave

Sanitary Sewer

After Neutralization

Regular Trash

Click to download full resolution via product page

Caption: Waste disposal workflow for materials contaminated with protein SEQ ID NO: 2.

By adhering to these procedures, researchers can ensure a safe laboratory environment and

responsible disposal of the patented protein and associated materials, thereby building trust

and demonstrating a commitment to safety beyond the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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